Cas no 1698563-64-2 (Benzenemethanamine, 3-ethyl-4-methyl-)

• Product Name: Benzenemethanamine, 3-ethyl-4-methyl-
• CAS No: 1698563-64-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 5828816
• PubChem ID: 84649348
• Update Time: 2025-06-03

Benzenemethanamine, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-ethyl-4-methyl-
• SCHEMBL15676714
• (3-ethyl-4-methylphenyl)methanamine
• EN300-763207
• 1698563-64-2

• Inchi： 1S/C10H15N/c1-3-10-6-9(7-11)5-4-8(10)2/h4-6H,3,7,11H2,1-2H3
• InChI Key： WJUQHBFLFIDJGC-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C)C(CC)=C1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 239.5±9.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Additional information on Benzenemethanamine, 3-ethyl-4-methyl-

Benzenemethanamine, 3-Ethyl-4-Methyl-

Benzenemethanamine, 3-Ethyl-4-Methyl is a chemical compound with the CAS number 1698563-64-2. This compound is a derivative of benzene, featuring a methanamine group attached to the benzene ring at the para position relative to an ethyl group and a methyl group at the meta position. The structure of this compound is characterized by its aromatic ring and the presence of alkyl substituents, which influence its chemical properties and reactivity.

The synthesis of Benzenemethanamine, 3-Ethyl-4-Methyl typically involves nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and starting materials used. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions, particularly in the presence of directing groups that facilitate regioselectivity.

One of the key applications of Benzenemethanamine, 3-Ethyl-4-Methyl lies in its role as an intermediate in organic synthesis. Its structure makes it particularly useful in the construction of more complex molecules, such as pharmaceutical agents and agrochemicals. For instance, researchers have utilized this compound in the synthesis of bioactive compounds targeting specific enzymes or receptors.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for producing Benzenemethanamine, 3-Ethyl-4-Methyl. These methods often involve the use of renewable feedstocks and catalytic processes that minimize waste and energy consumption.

In terms of physical properties, Benzenemethanamine, 3-Ethyl-4-Methyl exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques.

The chemical stability of Benzenemethanamine, 3-Ethyl-4-Methyl has been studied under various conditions, including exposure to light, heat, and oxidizing agents. These studies have shown that while the compound is generally stable under mild conditions, it can undergo degradation under harsher environments.

From a biological standpoint, Benzenemethanamine, 3-Ethyl-4-Methyl has been evaluated for its potential cytotoxicity and pharmacokinetic properties. Initial findings suggest that it may exhibit moderate activity against certain cancer cell lines, though further research is needed to confirm these observations.

In conclusion, Benzenemethanamine, 3-Ethyl-4-Methyl (CAS No: 1698563-64-2) is a versatile compound with significant potential in organic synthesis and material science. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines.